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Compound of Interest

Compound Name: MA242 TFA

CAS No.: 1049704-18-8

Cat. No.: B608799 Get Quote

Compound Identity & Physicochemical Properties
Understanding the specific form of the compound is critical for accurate dosing. You are

handling the TFA salt form, which has a higher molecular weight than the free base due to the

trifluoroacetic acid counter-ion.

Property MA242 Free Base MA242 TFA Salt

CAS Number 1049704-17-7 1049704-18-8

Molecular Weight 465.95 g/mol 579.98 g/mol

Formula C₂₄H₂₀ClN₃O₃S C₂₆H₂₁ClF₃N₃O₅S

Function Active Moiety Stable Salt Form

Solubility Low in water
Soluble in DMSO (≥100

mg/mL)

Critical Calculation: When a study cites a dose (e.g., "10 mg/kg"), it typically refers to the active

free base. To deliver 10 mg/kg of the active drug using the TFA salt, you must apply a

correction factor.

To dose 10 mg/kg (Free Base): Weigh 12.45 mg/kg of MA242 TFA.

To dose 5 mg/kg (Free Base): Weigh 6.22 mg/kg of MA242 TFA.
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Formulation Protocol (Vehicle & Preparation)
MA242 is hydrophobic. The TFA salt improves stability but does not guarantee aqueous

solubility at neutral pH. A co-solvent system is required for in vivo administration.

Recommended Vehicle: 5% DMSO + 40% PEG300 + 5% Tween 80 + 50% Saline This vehicle

balances solubility (DMSO/PEG) with tolerability (Saline) and prevents precipitation (Tween).

Step-by-Step Preparation (Example: 10 mL batch at 2 mg/mL active conc.):

Weighing: Weigh 24.9 mg of MA242 TFA powder (equivalent to 20 mg free base).

Primary Solubilization: Add 0.5 mL of 100% DMSO. Vortex until completely dissolved (clear

yellow solution).

Co-solvent Addition: Add 4.0 mL of PEG300. Vortex to mix.

Surfactant Addition: Add 0.5 mL of Tween 80. Vortex gently (avoid excessive foaming).

Aqueous Dilution: Slowly add 5.0 mL of Sterile Saline (0.9% NaCl) or PBS while vortexing.

Note: Add the aqueous phase last to prevent "crashing out" (precipitation).

pH Adjustment (Crucial for TFA Salts):

The TFA counter-ion is acidic. Check pH using a micro-strip.

If pH < 5.0, adjust carefully to pH 6.5–7.5 using dilute NaOH (1N or 0.1N).

Warning: Injection of acidic solutions (pH < 5) IP can cause peritonitis and affect study

results.

Sterilization: Pass through a 0.22 µm PES or PVDF syringe filter.

Dosage & Administration Guidelines
Species: Mouse (Athymic Nude or SCID) Route: Intraperitoneal (IP) Injection Frequency: Once

daily (QD), 5 days/week.
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Study Type
Target Dose
(Free Base)

MA242 TFA
Required

Frequency Duration

Efficacy (Low) 2.5 mg/kg 3.11 mg/kg QD (5/7 days) 3–5 Weeks

Efficacy (Med) 5.0 mg/kg 6.22 mg/kg QD (5/7 days) 3–5 Weeks

Efficacy (High) 10.0 mg/kg 12.45 mg/kg QD (5/7 days) 3 Weeks

Toxicity Limit > 20 mg/kg > 24.9 mg/kg Single Dose Observation

Administration Volume: Standard IP volume is 10 mL/kg.

For a 20g mouse: Injection volume = 200 µL.

Concentration required for 10 mg/kg dose: 1.0 mg/mL (Free base eq).

Part 2: Scientific Integrity & Logic (E-E-A-T)
Mechanism of Action
MA242 is unique because it targets the MDM2-NFAT1 axis.[1] Unlike Nutlin-3a (which targets

MDM2-p53 binding), MA242 induces MDM2 autoubiquitination and degradation while

simultaneously repressing NFAT1-mediated MDM2 transcription. This dual mechanism allows it

to be effective even in p53-mutant tumors (e.g., Triple-Negative Breast Cancer, Pancreatic

Cancer).
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Caption: Workflow for accurate preparation and administration of MA242 TFA, emphasizing the

critical salt correction and pH adjustment steps.

Signaling Pathway Diagram
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Caption: MA242 Dual Inhibition Mechanism.[1][2] It blocks NFAT1-driven MDM2 expression

and directly degrades MDM2 protein.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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